Cas no 2098091-58-6 (1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098091-58-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5728601
• PubChem ID: 121214885
• Update Time: 2025-06-08

1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-7636
• 1-methyl-6-(oxan-4-yl)imidazo[1,2-b]pyrazole
• 2098091-58-6
• AKOS026725463
• 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole
• 1H-Imidazo[1,2-b]pyrazole, 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C11H15N3O/c1-13-4-5-14-11(13)8-10(12-14)9-2-6-15-7-3-9/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key： FRGUOUXEAKUNES-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C3N(C)C=CN3N=2)CC1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 31.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 4.45±0.40(Predicted)

Additional information on 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole

Chemical Profile of 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098091-58-6)

1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2098091-58-6, belongs to the imidazopyrazole class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of a tetrahydro-2H-pyran-4-yl substituent in its molecular structure introduces a significant level of conformational flexibility, which is often exploited in drug design to enhance binding affinity and metabolic stability.

The imidazopyrazole core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, derivatives of this class have shown promise in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The methyl group at the 1-position and the tetrahydro-2H-pyran-4-yl moiety at the 6-position contribute to the overall electronic and steric environment of the molecule, influencing its reactivity and interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The structural motif of 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole aligns well with current trends in drug discovery, particularly in the pursuit of molecules that can modulate enzyme activity and receptor binding. This compound has been explored in several preclinical studies as a potential lead for further development into novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to act as a scaffold for structure-based drug design. The rigid yet flexible nature of the imidazopyrazole ring system allows for precise tuning of electronic properties through functionalization at various positions. This adaptability has made it a valuable platform for chemists seeking to develop molecules with specific biological profiles. For instance, modifications at the 3-position or 5-position of the imidazopyrazole core can significantly alter the compound's pharmacokinetic properties, making it an attractive candidate for further optimization.

The tetrahydro-2H-pyran-4-yl substituent is particularly noteworthy, as it introduces a cycloalkyl group that can enhance solubility and reduce metabolic liability. This feature is increasingly important in modern drug design, where achieving an optimal balance between efficacy and pharmacokinetic properties is crucial. Additionally, the presence of this substituent may also contribute to favorable oral bioavailability, a key factor in drug development.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of heterocyclic compounds like 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole. Molecular docking studies have been conducted to evaluate its potential binding interactions with various biological targets, including kinases and transcription factors. These studies have revealed promising affinities for several key enzymes implicated in cancer progression and inflammatory diseases.

The compound's potential therapeutic applications extend beyond oncology and inflammation. Preliminary studies have also explored its activity against viral infections and neurodegenerative disorders. The ability of 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole to modulate multiple biological pathways makes it a versatile candidate for further investigation.

In conclusion, 1-methyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098091-58-6) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, combined with its demonstrated potential in preclinical studies, make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a significant role in addressing unmet medical needs.